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Compound of Interest

Boc-(R)-alpha-(4-chloro-benzyl)-
Compound Name:

proline
CAS No.: 959582-49-1
Cat. No.: B1272005

Get Quote

\ J

CAS Number: 959582-49-1[1][2]

Executive Summary

Boc-(R)-

-(4-chlorobenzyl)-proline (CAS: 959582-49-1) is a highly specialized, conformationally
constrained amino acid derivative used primarily in the synthesis of peptidomimetics and
stapled peptides.[1][2] By introducing a bulky, lipophilic 4-chlorobenzyl group at the

-carbon of the pyrrolidine ring, this building block serves two critical functions in drug design: it
locks the peptide backbone into specific secondary structures (typically

-helices or

-turns) and significantly enhances proteolytic stability by sterically hindering enzymatic
cleavage.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1272005#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2108766.aspx
https://www.chemimpex.com/products/15753
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2108766.aspx
https://www.chemimpex.com/products/15753
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

This guide details the physicochemical properties, synthesis logic, and application protocols for

researchers targeting protein-protein interaction (PPI) inhibitors, specifically within the MDM2-

p53 axis.

Chemical Identity & Physicochemical Properties[3]

[4l2][6](7]

Parameter Specification
CAS Number 959582-49-1
Boc-(R)-

Chemical Name

-(4-chlorobenzyl)-proline

Synonyms

(R)-1-(tert-butoxycarbonyl)-2-(4-

chlorobenzyl)pyrrolidine-2-carboxylic acid

Molecular Formula

Molecular Weight

339.81 g/mol

Stereochemistry

(R)-enantiomer (Quaternary

-center)
Appearance White to off-white powder
- Soluble in DCM, DMF, DMSO; Sparingly soluble
Solubility

in water

Purity Standard

98% (HPLC),

99% ee (Chiral HPLC)

Structural Significance & Mechanism of Action
The "Alpha-Methyl" Effect (Benzyl Variant)

The introduction of a substituent at the

-position of proline creates a quaternary center. Unlike standard amino acids where the
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-carbon possesses a hydrogen atom, this derivative substitutes that hydrogen with a 4-
chlorobenzyl group.

» Conformational Locking: The steric bulk of the benzyl group severely restricts the rotation of
the

(phi) and

(psi) torsion angles. This forces the peptide backbone into a rigid conformation, often
nucleating

-helical turns.

o Hydrophobic Interaction: The 4-chlorobenzyl moiety is designed to penetrate deep
hydrophobic pockets on target proteins (e.g., the Trp23 pocket of MDM2). The chlorine atom
provides additional lipophilicity and potential halogen-bonding interactions.

» Proteolytic Resistance: The absence of an

-hydrogen prevents abstraction by proteases, rendering peptides containing this residue
highly resistant to metabolic degradation.
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Figure 1: Structural impact of alpha-substitution on proline functionality.

Synthesis Protocol: Self-Regeneration of
Stereocenters (SRS)
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The synthesis of quaternary amino acids requires high stereocontrol. The industry standard is
the Seebach Self-Regeneration of Stereocenters (SRS) method. This protocol avoids
racemization by using a chiral auxiliary derived from the proline itself.

Experimental Workflow

Reagents Required:

Boc-Pro-OH (Starting Material)[3][4]

Chloral hydrate or Pivalaldehyde (for acetalization)

Lithium Diisopropylamide (LDA) (Base)

4-Chlorobenzyl bromide (Electrophile)

Solvents: THF (anhydrous), DCM

Step 1: Formation of the Bicyclic Oxazolidinone

To activate the

-position without losing chirality, Boc-Proline is condensed with an aldehyde (typically chloral or
pivalaldehyde) to form a bicyclic oxazolidinone.

o Mechanism:[5][6] The formation of the cis-fused ring system directs the subsequent
electrophilic attack to the opposite face (steric control).

Step 2: Enolate Generation & Alkylation

e Cool the oxazolidinone solution in anhydrous THF to -78°C.

e Add LDA (1.1 equiv) dropwise to generate the enolate. The bulky bicyclic structure prevents
racemization.

e Add 4-Chlorobenzyl bromide (1.2 equiv) slowly.

o Allow to warm to room temperature. The electrophile approaches from the face trans to the
bulky tert-butyl/trichloromethyl group, ensuring diastereoselectivity.
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Step 3: Ring Hydrolysis & Protection

» Hydrolyze the oxazolidinone ring using LIOH/H20 or acidic conditions (depending on the
specific auxiliary used).

e Re-introduce the Boc group (if lost during hydrolysis) using

 Purification: Recrystallize or purify via silica gel chromatography to isolate the (R)-
enantiomer.
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Figure 2: Synthesis via Seebach's SRS method ensuring high enantiomeric purity.
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Quality Control & Validation

Trustworthiness in data is paramount. Any batch of CAS 959582-49-1 must pass the following
QC checkpoints before use in SPPS (Solid Phase Peptide Synthesis).

A. HPLC Purity

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

e Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (0.1% TFA).
e Detection: UV at 220 nm (amide bond) and 254 nm (aromatic ring).
o Acceptance Criteria: Single peak > 98% area.

B. Chiral HPLC (Critical)

Because the biological activity of (R) vs (S) isomers is drastically different, enantiomeric excess
(ee) must be verified.

e Column: Chiralpak AD-H or OD-H.
» Mobile Phase: Hexane/lsopropanol (isocratic).

o Acceptance Criteria: ee > 99%.

C. NMR Verification

e 1H NMR (DMSO-d6): Look for the disappearance of the

-proton signal (typically around 4.2 ppm in native proline). Presence of the benzyl methylene
protons (AB quartet or singlet depending on resolution) and the aromatic para-substituted
system (two doublets).

e 13C NMR: Confirm the presence of the quaternary carbon signal (typically shifted downfield
compared to native proline

-carbon).
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Applications in Drug Discovery[2][10][11]
MDM2-p53 Inhibition

The p53 tumor suppressor interacts with the E3 ubiquitin ligase MDM2 via a short

-helical segment involving residues Phel9, Trp23, and Leu26.
e Usage: Boc-(R)-

-(4-chlorobenzyl)-proline is often used to mimic the Trp23 or Phel9 residue while
simultaneously enforcing the helical geometry required for binding.

e Advantage: The 4-chlorobenzyl group fills the hydrophobic cleft on MDM2 more effectively
than a native phenylalanine, increasing binding affinity (

Stapled Peptides

n "stapled” peptide synthesis (hydrocarbon cross-linking),

-methyl or

-benzyl amino acids are used at the stapling sites or adjacent positions to pre-organize the
peptide into a bioactive conformation, reducing the entropic penalty of binding.

References
Seebach, D., et al. (1996). Self-Regeneration of Stereocenters (SRS)—Applications,

Limitations, and Abandonment of a Synthetic Principle. Angewandte Chemie International
Edition. (Foundational reference for the synthesis method described).

e Kaul, R., & Balaram, P. (1999). Stereochemical Control of Peptide Folding. Bioorganic &
Medicinal Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 959582-49-1 CAS MSDS (BOC-(R)-ALPHA-(4-CHLOROBENZYL)-PROLINE) Melting
Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

2. chemimpex.com [chemimpex.com]
3. 298.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
e 4. peptide.com [peptide.com]
5. Thieme E-Books & E-Journals [thieme-connect.de]
6. Proline Derivatives in Organic Synthesis [organic-chemistry.org]

» To cite this document: BenchChem. [Technical Guide: Boc-(R)- -(4-chlorobenzyl)-proline].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272005/docs#technical-guide-boc-r-4-chlorobenzyl-
proline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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